2-tert-Butyl-1H-indole
Cat. No. B162330
M. Wt: 173.25 g/mol
InChI Key: WVPGIDWFLXGCLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08623905B2
Procedure details
To a solution of N-o-tolylpivalamide (30.0 g, 159 mmol) in dry THE (100 mL) was added dropwise n-BuLi (2.5 M in hexane, 190 mL) at 15° C. After addition, the mixture was stirred overnight at 15° C. The mixture was cooled in an ice-water bath and treated with saturated NH4Cl. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The combined organic layers were dried over anhydrous Na2SO4, filtered, and concentrated in vacuum. The residue was purified by column chromatography on silica gel to give 2-tert-butyl-1H-indole (24 g, 88%). 1H NMR (300 MHz, CDCl3) δ 7.99 (br. s, 1H), 7.54 (d, J=7.2 Hz, 1H), 7.05 (d, J=7.8 Hz, 1H), 7.06-7.13 (m, 2H), 6.26 (s, 1H), 1.39 (s, 9H).
Yield
88%
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH3:14])[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[NH:7][C:8](=O)[C:9]([CH3:12])([CH3:11])[CH3:10].[NH4+].[Cl-]>[Li]CCCC>[C:9]([C:8]1[NH:7][C:2]2[C:1]([CH:14]=1)=[CH:6][CH:5]=[CH:4][CH:3]=2)([CH3:12])([CH3:11])[CH3:10] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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C1(=C(C=CC=C1)NC(C(C)(C)C)=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Step Three
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Name
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Quantity
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190 mL
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Type
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solvent
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Smiles
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[Li]CCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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15 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred overnight at 15° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After addition
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled in an ice-water bath
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)C=1NC2=CC=CC=C2C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 24 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
